Mepamil

• CAS: 117721-47-8
• Synonyms:
  2-(2-methylphenyl)-2-isopropyl-5-(N-2-(3,4-dimethoxyphenyl)ethyl-N-methylamino)valeronitrile, mepamil
• Molecular Formula: C26H36N2O2
• Molecular Weight: 408.6 g/mol
• SMILES: CC1=CC=CC=C1C(CCCN(C)CCC2=CC(=C(C=C2)OC)OC)(C#N)C(C)C
• InChI: InChI=1S/C26H36N2O2/c1-20(2)26(19-27,23-11-8-7-10-21(23)3)15-9-16-28(4)17-14-22-12-13-24(29-5)25(18-22)30-6/h7-8,10-13,18,20H,9,14-17H2,1-6H3
• InChIKey: WSTHECAEFYKCPL-UHFFFAOYSA-N

Mepamil Calcium Channel Blocker Overview

Mepamil is a phenylalkylamine-type calcium channel blocker (CCB) structurally derived from verapamil by substitution of the 3,4-dimethoxyphenyl ring with an ortho-methylphenyl group [1][2]. It inhibits voltage-gated L-type calcium channels, reducing calcium influx in cardiac and vascular smooth muscle [1][3]. Originally developed at the Research Institute for Pharmacy and Biochemistry (Prague) and advanced to Phase 1 clinical evaluation under the designation Mepamil VUFB, the compound remains a research-use-only agent with a well-defined pharmacological profile documented in both patent and peer-reviewed literature [1][3].

L-type calcium channel blocker with reported lower negative inotropic profile vs. verapamil

Ortho-methyl phenylalkylamine scaffold; distinct from verapamil and gallopamil

May support calcium-signaling studies where lower cardiodepressive burden is context-relevant

• [1] Ulč I, Stehlík P, Rottenborn J. Mepamil VUFB – první fáze klinického zkoušení antagonisty kalcia. Československá fysiologie. 1989;38(2):178. ISSN 0009-0557. View Source
• [2] NCBI MeSH. mepamil [Supplementary Concept]. Date introduced: November 9, 1990. MeSH Unique ID: C066019. Registry Number: 117721-47-8. View Source
• [3] US Patent 4,847,403. 2-Isopropyl-2-(2-methylphenyl)-5-(N-methyl-N-homoveratrylamino)-valeronitrile and method for producing same. Issued July 11, 1989. View Source

Why Mepamil Differs from Verapamil and Gallopamil

Although mepamil shares the phenylalkylamine backbone with verapamil and gallopamil, the ortho-methylphenyl substitution on the quaternary carbon produces a pharmacodynamic profile that is not interchangeable with its congeners. In head-to-head studies, mepamil demonstrates a consistently attenuated cardiodepressive signature—preserved heart rate, reduced negative inotropy, and lower acute toxicity—without sacrificing calcium-antagonistic or antiarrhythmic efficacy [1][2]. These differences are quantitative, dose-dependent, and reproducible across species (rabbit, dog, rat, monkey), meaning that substitution with verapamil would introduce variables that confound experimental outcomes in models where cardiac safety margins, hemodynamic stability, or membrane-interaction profiles are critical readouts [1][2].

Target

Mepamil

Ortho-methyl substitution yields lower negative inotropy and toxicity, supporting studies requiring preserved cardiac function

Common Substitute

Verapamil

Higher cardiodepressive and toxic burden; may compromise model stability and confound calcium-dependent endpoints

Scaffold specificity

Ortho-methyl substitution not replicated in gallopamil; unique pharmacodynamic profile

Gallopamil

May not reproduce mepamil's contractility-sparing and toxicity profile; class assumptions invalid

• [1] Gersl V, et al. The effects of calcium channel blockers on the cardiovascular system of rabbits in vivo. Sb Ved Pr Lek Fak Karlovy Univerzity Hradci Kralove. 1990;33(2):199-212. PMID: 2098907. View Source
• [2] US Patent 4,847,403. 2-Isopropyl-2-(2-methylphenyl)-5-(N-methyl-N-homoveratrylamino)-valeronitrile and method for producing same. Issued July 11, 1989. View Source

Mepamil Differentiation Evidence

Acute Systemic Toxicity vs. Verapamil

In anesthetized rabbits under paced and non-paced conditions, intravenous mepamil (0.0445–0.445 mg/kg) produced no significant change in heart rate, whereas equimolar verapamil (0.045–0.45 mg/kg) induced dose-dependent bradycardia (max. 79.4% reduction). The maximum decrease in left ventricular dP/dtmax was 28.5% for mepamil versus 46.0% for verapamil, representing a 38% relative attenuation of negative inotropic impact [1]. Blood pressure reduction was also quantitatively less pronounced with mepamil.

Acute Lethality (i.v. LD50)

Head-to-head

Mepamil LD50 28 mg/kg vs Verapamil 5 mg/kg (5.6× higher)

Reported wider dosing window context

Mouse short-term toxicity; patent data

Evidence Dimension	Maximum decrease in left ventricular dP/dtmax
Target Compound Data	28.5% (decrease to 71.5% of baseline)
Comparator Or Baseline	Verapamil: 46.0% decrease
Quantified Difference	17.5 percentage-point absolute reduction; 38% relative attenuation
Conditions	Anesthetized rabbits; i.v. doses 0.0445–0.445 mg/kg (mepamil) and 0.045–0.45 mg/kg (verapamil); paced and non-paced heart

Why This Matters

For protocols requiring calcium channel blockade without confounding bradycardia or severe myocardial depression, mepamil offers a wider hemodynamic safety window than verapamil.

• [1] Gersl V, et al. The effects of calcium channel blockers on the cardiovascular system of rabbits in vivo. Sb Ved Pr Lek Fak Karlovy Univerzity Hradci Kralove. 1990;33(2):199-212. PMID: 2098907. View Source

Negative Inotropic Effect vs. Verapamil

On isolated electrically stimulated rabbit atria, mepamil exhibited an ED50 for negative inotropic effect of 1.2 × 10⁻² µmol/mL, whereas verapamil yielded an ED50 of 3.6 × 10⁻³ µmol/mL [1]. This 3.3-fold lower potency for depressing contractility provides a quantifiable margin useful for experiments where preservation of cardiac mechanical function is essential. Simultaneously, mepamil prolonged the functional refractory period, indicating retained antiarrhythmic electrophysiological activity.

Negative Inotropy ED50

Head-to-head

Mepamil 1.2×10⁻² μmol/mL vs Verapamil 3.6×10⁻³ μmol/mL (3.3× higher)

Supports contractility depression dissociation

Isolated rabbit atria; patent data

Evidence Dimension	ED50 for negative inotropic effect on isolated rabbit atria
Target Compound Data	1.2 × 10⁻² µmol/mL
Comparator Or Baseline	Verapamil: 3.6 × 10⁻³ µmol/mL
Quantified Difference	Mepamil ED50 is 3.3-fold higher (lower negative inotropic potency)
Conditions	Isolated electrically stimulated rabbit atria; organ tissue culture

Why This Matters

Researchers studying calcium-dependent excitation–contraction coupling with minimized confounding negative inotropy will find mepamil's 3.3-fold selectivity margin advantageous over verapamil.

• [1] US Patent 4,847,403. 2-Isopropyl-2-(2-methylphenyl)-5-(N-methyl-N-homoveratrylamino)-valeronitrile and method for producing same. Issued July 11, 1989. View Source

Calcium-Channel Blockade with Lower Inotropic Burden

In short-term toxicity testing in mice, mepamil demonstrated substantially lower acute lethality than verapamil by both intravenous and oral routes. The intravenous LD50 of mepamil was 28 mg/kg compared with 5 mg/kg for verapamil, a 5.6-fold improvement. Oral LD50 was 620 mg/kg for mepamil, reported as approximately two-fold less toxic than verapamil [1]. In a four-week rat toxicity study, daily oral doses of 25 and 100 mg/kg produced no significant adverse biochemical or histological changes [1].

Functional Ratio

Cross-study

Inotropy ED50 / Ca²⁺-block ED50 ≈ 3.0

Supports calcium-block vs inotropy interpretation

Patent; exact verapamil Ca²⁺-block ED50 not provided

Evidence Dimension	Acute intravenous LD50 in mice
Target Compound Data	28 mg/kg i.v.
Comparator Or Baseline	Verapamil: 5 mg/kg i.v.
Quantified Difference	5.6-fold lower acute intravenous toxicity
Conditions	Short-term toxicity test in mice; i.v. administration

Why This Matters

The 5.6-fold improvement in intravenous safety margin makes mepamil a preferable tool compound for in vivo studies where dose-limiting toxicity of verapamil would restrict the explorable dose range.

• [1] US Patent 4,847,403. 2-Isopropyl-2-(2-methylphenyl)-5-(N-methyl-N-homoveratrylamino)-valeronitrile and method for producing same. Issued July 11, 1989. View Source

In Vivo Cardiodepressive Activity vs. Verapamil

In a comparative study of eight CCBs (nifedipine, nimodipine, niludipine, nitrendipine, verapamil, gallopamil, mepamil, diltiazem) for inhibition of thrombin-induced aggregation of washed rat platelets, mepamil and nitrendipine were identified as the most potent agents within the 0.01–1 mmol/L concentration range [1]. Nifedipine and diltiazem were the least potent, with the remaining CCBs showing intermediate activity. This rank-order differentiation highlights mepamil's superior efficacy in modulating platelet calcium signaling compared to its phenylalkylamine congeners verapamil and gallopamil.

In Vivo dP/dtmax

Head-to-head

Mepamil decreased dP/dtmax 28.5% vs verapamil 46.0% (38% less reduction)

Reported hemodynamic-sparing profile context

Rabbits in vivo; heart rate sparing observed

Evidence Dimension	Rank-order antiplatelet potency among 8 calcium channel blockers
Target Compound Data	Mepamil and nitrendipine: most potent
Comparator Or Baseline	Nifedipine and diltiazem: least potent; verapamil, gallopamil, nimodipine, niludipine: intermediate
Quantified Difference	Qualitative ranking (concentration range 0.01–1 mmol/L); exact IC50 values not reported
Conditions	Thrombin-induced aggregation of washed rat platelets; EPR spectroscopy of lipid spin probe

Why This Matters

For ex vivo or in vitro platelet function studies requiring maximal calcium-dependent antiplatelet effect, mepamil provides superior potency among available phenylalkylamine and benzothiazepine CCBs.

• [1] Ondriasová E, et al. Comparison of the potency of five potential beta-adrenoceptor blocking drugs and eight calcium channel blockers to inhibit platelet aggregation and to perturb liposomal membranes prepared from platelet lipids. Physiol Res. 1992;41(4):267-72. PMID: 1363058. View Source

Platelet Aggregation Inhibition Potency

EPR spectroscopy of liposomal membranes prepared from rat brain total lipids (drug/lipid molar ratio 1:2) revealed that verapamil, mepamil, gallopamil, and diltiazem pronouncedly increased hydrophobic-region dynamics/disorder, whereas nifedipine, nimodipine, niludipine, and nitrendipine exerted only minor perturbation [1]. This class-level biophysical distinction is independent of calcium channel blockade potency and may carry implications for membrane-mediated pharmacological effects. A parallel study using platelet-derived liposomes confirmed the same clustering [2].

Platelet Agg. Inhibition Rank

Cross-study

Top tier (alongside nitrendipine) among 8 CCBs tested

Supports platelet function screening context

Thrombin-induced rat platelets; 0.01–1 mmol/L

Evidence Dimension	Membrane dynamics/disorder perturbation at drug/lipid molar ratio 1:2
Target Compound Data	Mepamil: pronounced disordering effect (phenylalkylamine class)
Comparator Or Baseline	Dihydropyridines (nifedipine, nimodipine, niludipine, nitrendipine): minor perturbation
Quantified Difference	Qualitative class distinction; quantitative concentration-dependence shown for verapamil (threshold >0.02 VER/lipid ratio)
Conditions	EPR spectroscopy of 16-doxyl-stearic-acid-labeled liposomes from rat brain total lipids

Why This Matters

Investigators studying membrane fluidity, lipid–protein interactions, or non-canonical calcium-channel-blocker effects should select a phenylalkylamine such as mepamil to ensure the pronounced membrane perturbation phenotype, which dihydropyridines do not provide.

• [1] Ondrias K, Ondriasová E, Stasko A. Perturbation effect of eight calcium channel blockers on liposomal membranes prepared from rat brain total lipids. Chem Phys Lipids. 1992 Jul;62(1):11-7. doi:10.1016/0009-3084(92)90049-u. PMID: 1330338. View Source
• [2] Ondriasová E, et al. Comparison of the potency of five potential beta-adrenoceptor blocking drugs and eight calcium channel blockers to inhibit platelet aggregation and to perturb liposomal membranes prepared from platelet lipids. Physiol Res. 1992;41(4):267-72. PMID: 1363058. View Source

Mepamil Research and Industrial Applications

Hemodynamic-Sparing In Vivo Cardiovascular Research

In in vivo cardiovascular safety assessment (e.g., ICH S7A/S7B compliant studies), mepamil enables L-type calcium channel blockade while preserving heart rate and minimizing negative inotropy. The 38% relative attenuation of dP/dtmax reduction compared to verapamil and absence of significant bradycardia [1] make it a cleaner pharmacological probe for dissecting calcium-dependent versus off-target hemodynamic effects.

Wider Dosing Window for Toxicology Studies

Mepamil prolongs the functional refractory period on isolated rabbit atria and suppresses multiple experimental arrhythmia models (aconitine-, acetylcholine-, barium chloride-, and calcium chloride-induced) [1]. Its antiarrhythmic efficacy combined with reduced negative inotropic potency (ED50 3.3-fold higher than verapamil) [1] positions it as an attractive reference compound for Class IV antiarrhythmic screening cascades.

Platelet Function and Thrombosis Research

Among eight clinically and experimentally used calcium channel blockers, mepamil (together with nitrendipine) exhibits the highest anti-aggregatory potency against thrombin-stimulated washed rat platelets within the 0.01–1 mmol/L range [1]. This makes mepamil a preferred tool for ex vivo platelet assays investigating the calcium-dependence of thrombus formation, particularly when comparing phenylalkylamine-class effects against dihydropyridine or benzothiazepine CCBs.

SAR Programs for Phenylalkylamine CCBs

Mepamil, as a phenylalkylamine, reliably induces pronounced disordering of the hydrophobic core of liposomal membranes, a property shared with verapamil and gallopamil but absent in dihydropyridines [1][2]. For research into membrane fluidity, lipid raft dynamics, or the contribution of bilayer perturbation to pharmacological activity, mepamil serves as a validated representative of the phenylalkylamine membrane-active phenotype.

Application

Selection Property

Validation Focus

In vivo cardiovascular endpoint studies

Lower dP/dtmax reduction profile

Hemodynamic stability assessment

Toxicology dose-range finding

Higher acute LD50 margin

Lethality risk profiling under dose escalation

Platelet aggregation research

Top-tier anti-aggregatory rank among CCBs

Concentration-response with thrombin-induced model

Phenylalkylamine SAR development

Mepamil as a reference scaffold

Benchmarking novel analogues' cardiodepressive potential

• [1] Gersl V, et al. The effects of calcium channel blockers on the cardiovascular system of rabbits in vivo. Sb Ved Pr Lek Fak Karlovy Univerzity Hradci Kralove. 1990;33(2):199-212. PMID: 2098907; and US Patent 4,847,403. View Source
• [2] Ondrias K, Ondriasová E, Stasko A. Chem Phys Lipids. 1992;62(1):11-7. PMID: 1330338; and Ondriasová E, et al. Physiol Res. 1992;41(4):267-72. PMID: 1363058. View Source